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Cat. No.: B584009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the enzymatic conversion of D-[2-
13C]Threose in vitro. The primary focus is on the reduction of D-threose to D-threitol, a

reaction catalyzed by the enzyme aldose reductase. This document outlines the core metabolic

pathway, presents quantitative kinetic data, details experimental protocols for assaying enzyme

activity and analyzing products, and provides visual workflows to facilitate understanding and

experimental design.

Core Concepts: The Polyol Pathway and D-Threose
Reduction
D-threose, a four-carbon aldose sugar, can be metabolized through the polyol pathway. The

key enzyme in this conversion is aldose reductase (AR), an NADPH-dependent

oxidoreductase. In this pathway, the aldehyde group of D-threose is reduced to a primary

alcohol, yielding the corresponding sugar alcohol, D-threitol. The use of isotopically labeled D-
[2-13C]Threose allows for precise tracking of the molecule and its metabolic fate through

techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Quantitative Data: Aldose Reductase Kinetics
The following table summarizes the kinetic parameters of human aldose reductase with L-

threose as a substrate. While direct kinetic data for D-threose is not readily available in the
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literature, the data for its enantiomer, L-threose, provides a valuable approximation for

understanding the enzyme's efficiency in converting this tetrose sugar.

Substrate Enzyme Km (mM)
Vmax
(µmol/min/mg
protein)

Reference

L-Threose
Human Aldose

Reductase
2.7 0.15 [1]

Note: The kinetic parameters can vary depending on the specific isoform of aldose reductase

and the assay conditions.

Signaling and Metabolic Pathway
The enzymatic conversion of D-Threose to D-Threitol is a direct, single-step reaction. Below is

a diagram illustrating this metabolic process.
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D-[2-13C]Threose D-[2-13C]Threitol Reduction

Aldose Reductase
(AKR1B1) NADP+NADPH + H+
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Enzymatic Assay

Product Analysis

Start

Prepare Reagents
(Buffer, NADPH, D-Threose)

Add Aldose Reductase

Incubate at 37°C

Monitor NADPH Absorbance
(340 nm)
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NMR Analysis Derivatize Sample
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Data Acquisition & Processing

Kinetic Analysis

Raw Data
(Absorbance vs. Time)

Calculate Initial Rate
(ΔAbs/min)

Calculate Enzyme Activity
(U/mg)

Vary [D-Threose]

Plot Rate vs. [Substrate]

Fit to Michaelis-Menten Model

Determine Km and Vmax
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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